Cas no 2137591-42-3 (1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]-)

• Product Name: 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]-
• CAS No: 2137591-42-3
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 5256495
• Update Time: 2025-05-20

1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]-

• Inchi： 1S/C12H15ClO2S/c13-11-4-2-1-3-10(11)9-16-8-5-12-14-6-7-15-12/h1-4,12H,5-9H2
• InChI Key： SKJMEDAJMAVGKM-UHFFFAOYSA-N
• SMILES： O1CCOC1CCSCC1=CC=CC=C1Cl

Additional information on 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]-

Professional Introduction to 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]- (CAS No. 2137591-42-3)

1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]-, is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 2137591-42-3, has garnered attention due to its potential in various biochemical and medicinal applications. The molecular framework of this compound incorporates a dioxolane ring, which is a key structural motif known for its stability and reactivity, making it a valuable component in synthetic chemistry.

The presence of the 2-[[(2-chlorophenyl)methyl]thio]ethyl substituent in the molecule adds to its complexity and functionality. This side chain not only influences the electronic properties of the molecule but also opens up possibilities for diverse chemical modifications and interactions. The chlorophenyl group, in particular, is known for its ability to participate in various organic reactions, including cross-coupling reactions, which are pivotal in modern drug synthesis.

In recent years, there has been a growing interest in dioxolane derivatives due to their potential applications in pharmaceuticals. The stability of the dioxolane ring under various reaction conditions makes it an ideal scaffold for developing new drugs that require structural integrity and functional diversity. Furthermore, the thioether linkage in the side chain provides a site for further functionalization, enabling the creation of complex molecular architectures.

One of the most promising areas of research involving 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]- is its application in medicinal chemistry. Researchers have been exploring its potential as a precursor for synthesizing novel therapeutic agents. The compound’s ability to undergo selective reactions while maintaining its core structure makes it a valuable building block for drug discovery. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, which are targets for various diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the 2-[[(2-chlorophenyl)methyl]thio]ethyl group is particularly critical and often requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to produce this compound, making it more accessible for research purposes.

Recent studies have also highlighted the role of this compound in material science. The unique properties of dioxolane derivatives make them suitable candidates for developing new materials with enhanced stability and functionality. For example, researchers have explored their use in creating polymers with improved thermal resistance and mechanical strength. These materials could find applications in various industries where durability and performance are crucial.

The pharmacological properties of 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]- are under active investigation. Preliminary studies suggest that this compound may have potential therapeutic benefits in treating certain medical conditions. Its ability to interact with biological targets at a molecular level makes it an attractive candidate for drug development. However, further research is needed to fully understand its pharmacokinetics and potential side effects.

The chemical reactivity of this compound also makes it useful in catalysis. Researchers have been exploring its use as a ligand or intermediate in catalytic processes that facilitate the synthesis of complex molecules. The presence of multiple reactive sites on the molecule allows it to participate in various organic transformations efficiently.

In conclusion, 1,3-Dioxolane, 2-[2-[[(2-chlorophenyl)methyl]thio]ethyl]- (CAS No. 2137591-42-3) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique molecular structure and reactivity make it a valuable tool for researchers working on drug development and advanced materials. As our understanding of its properties continues to grow, we can expect to see more innovative applications emerging from this versatile compound.